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Compound of Interest

Compound Name: MES potassium salt

CAS No.: 39946-25-3

Cat. No.: B1260804

Get Quote

Executive Summary & Chemical Identity
MES Potassium Salt (2-(N-Morpholino)ethanesulfonic acid potassium salt) is the potassium-

counterion variant of the Good’s buffer MES.[1] While the sodium salt is ubiquitous, the

potassium salt is the critical choice for intracellular mimicry, plant tissue culture, and ion-

channel research where sodium toxicity or interference must be eliminated.

This guide provides the exact molecular specifications and a self-validating protocol for buffer

preparation, ensuring experimental reproducibility.
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Parameter Specification

Chemical Name
2-(N-Morpholino)ethanesulfonic acid potassium

salt

Common Acronym MES-K

CAS Number 39946-25-3

Molecular Formula C₆H₁₂KNO₄S

Molecular Weight 233.33 g/mol

pKa (25°C) 6.10 ± 0.05

Useful pH Range 5.5 – 6.7

Solubility Water (≥ 0.35 g/mL)

Appearance White crystalline powder

Strategic Application: Why Choose Potassium?
The choice between MES-Na (Sodium salt) and MES-K (Potassium salt) is not trivial; it dictates

the ionic fidelity of your experimental model.

The Intracellular Imperative
Cytosolic K⁺ concentrations typically range from 100–150 mM, while Na⁺ is low (5–15 mM).[1]

Using MES-Na in cytosolic protein assays introduces non-physiological Na⁺ levels, which can:

Inhibit K⁺-dependent enzymes: Pyruvate kinase and certain ATPases require K⁺ for catalytic

activity.

Distort Voltage-Gated Channels: In electrophysiology, introducing external Na⁺ via buffer

salts can alter reversal potentials.[1]

Plant Toxicity: In plant tissue culture media, excess sodium is phytotoxic. MES-K provides

necessary buffering without inducing salt stress.
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The following diagram illustrates the dissociation mechanism and the role of the Potassium ion

in stabilizing the sulfonate group.
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Figure 1: Chemical equilibrium shift from MES Free Acid to MES Potassium Salt upon titration,

establishing the buffer system.

Protocol: Self-Validating Buffer Preparation
Objective: Prepare 1.0 L of 0.1 M MES-K Buffer at pH 6.0. Methodology: The "Ratio Method"

(Henderson-Hasselbalch) is superior to simple titration because it relies on mass balance

rather than a drifting pH electrode.

Reagents Required[1][2][6][7][8][9]
MES Free Acid (MW: 195.24 g/mol )[2]

MES Potassium Salt (MW: 233.33 g/mol )[3][4][5][6]

Ultrapure Water (18.2 MΩ·cm)

Step-by-Step Workflow
Step 1: Calculate Mass Ratios To achieve pH 6.0 (close to pKa 6.10), we use the Henderson-

Hasselbalch equation:

[1]

For a 0.1 M total solution (100 mM):
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[MES-Acid] ≈ 55.7 mM

[MES-K] ≈ 44.3 mM

Step 2: Weighing (The Validation Step)

MES Free Acid:

MES Potassium Salt:

Step 3: Dissolution & Verification

Add both weighed powders to a beaker.

Add 900 mL of Ultrapure water.

Stir until completely dissolved (solution should be clear/colorless).

Validation Point: Measure pH. It should be within ±0.05 of 6.0 at 25°C.

If pH is > 6.1:[2] Check water quality (CO2 contamination).

If pH is < 5.9:[7] Check moisture content of MES-K (it is hygroscopic).

Top up to 1.0 L with water.

Decision Logic: When to Use MES-K?
Use the following logic flow to determine if MES-K is required for your specific experimental

constraints.
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Select Buffer Cation
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No Yes (e.g. Pyruvate Kinase)
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Figure 2: Decision matrix for selecting MES Potassium Salt over the standard Sodium variant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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